Cas no 1329834-94-7 (N-Benzyl N-Demethyl Trimebutine)

• Product Name: N-Benzyl N-Demethyl Trimebutine
• CAS No: 1329834-94-7
• MF: C₂₈H₃₃NO₅
• MW: 463.565328359604
• CID: 1065356
• PubChem ID: 71313799
• Update Time: 2025-04-20

N-Benzyl N-Demethyl Trimebutine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl N-Demethyl Trimebutine
• 3,4,5-Trimethoxybenzoic Acid 2-(N-Benzyl-methylamino)-2-phenylbutyl Ester;N-Benzyl N-Monodesmethyltrimebutine;
• [2-[benzyl(methyl)amino]-2-phenylbutyl] 3,4,5-trimethoxybenzoate
• 1329834-94-7

• Inchi： 1S/C28H33NO5/c1-6-28(23-15-11-8-12-16-23,29(2)19-21-13-9-7-10-14-21)20-34-27(30)22-17-24(31-3)26(33-5)25(18-22)32-4/h7-18H,6,19-20H2,1-5H3
• InChI Key： FTABTAJMFUXTFE-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(=C(C=1)OC)OC)OC)=O)CC(C1C=CC=CC=1)(CC)N(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 463.23587315g/mol
• Monoisotopic Mass: 463.23587315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Melting Point: 120-122°C
• Solubility: Chloroform, DMSO, Ethyl Acetate

N-Benzyl N-Demethyl Trimebutine Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives